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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5
CAS No.: 2140327-60-0
Cat. No.: B15559564
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Carfentrazone-ethyl-
d5 analytical standard, including its physicochemical properties, detailed experimental
protocols for its use as an internal standard, and relevant data presented in a clear and
accessible format.

Core Properties and Specifications

Carfentrazone-ethyl-d5 is the deuterated analogue of Carfentrazone-ethyl, a triazolinone
herbicide. The incorporation of five deuterium atoms in the ethyl group makes it an ideal
internal standard for quantitative analysis of Carfentrazone-ethyl in various matrices by mass
spectrometry. Its chemical and physical properties are summarized below.
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Property Carfentrazone-ethyl-d5 Carfentrazone-ethyl
Ethyl-d5 2-chloro-3-{2-chloro- Ethyl 2-chloro-3-{2-chloro-5-[4-
5-[4-(difluoromethyl)-4,5- (difluoromethyl)-4,5-dihydro-3-

Synonyms dihydro-3-methyl-5-oxo0-1H- methyl-5-oxo0-1H-1,2,4-triazol-
1,2,4-triazol-1-yl]-4-fluoro- 1-yl]-4-
phenyl}propionate fluorophenyl}propanoate

CAS Number Not available 128639-02-1[1][2]

Molecular Formula

C15Ds5HoCl2F3N303[3]

C15H14Cl2F3N303[1][2]

Molecular Weight

417.22 g/mol [3]

412.19 g/mol [1][2]

Purity (Assay)

>98.0% (HPLC)[3]

Analytical Standard Grade

Appearance

Neat[3]

Viscous yellow-orange liquid

Storage Temperature

2-8°C[3]

2-8°C[1]

Solubility

Miscible with acetone, ethanol,
ethyl acetate, methylene

chloride.

Water: 12 mg/L (20°C), 22
mg/L (25°C). Toluene: 0.9

g/mL (20°C). Hexane: 0.03
g/mL (20°C). Miscible with
acetone, ethanol, ethyl

acetate, methylene chloride.[4]

SMILES String

CIC1=C(CC(C(OC([2H])
([2HDC([2H]D([2H])
[2H])=0)CI)C=C(N2N=C(C)N(
C(F)F)C2=0)C(F)=C1[3]

CCOC(=0)C(Cl)Cclec(N2N=C
(C)N(C(F)F)C2=0)c(F)ccl1CI[1]

Chemical Structure and Deuterium Labeling

The chemical structure of Carfentrazone-ethyl-d5 is identical to that of Carfentrazone-ethyl,

with the exception of the five hydrogen atoms on the ethyl ester group, which are replaced by

deuterium atoms. This mass difference of +5 Da allows for clear differentiation in mass

spectrometric analysis.

Caption: Chemical structure of Carfentrazone-ethyl-d5.
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Experimental Protocols

The primary application of Carfentrazone-ethyl-d5 is as an internal standard for the

guantification of Carfentrazone-ethyl in complex matrices such as soil, water, and agricultural

products. The following provides a general experimental protocol for its use in a typical LC-
MS/MS workflow.

Preparation of Standard Solutions

Primary Stock Solution (1000 pg/mL): Accurately weigh approximately 10 mg of
Carfentrazone-ethyl-d5 neat standard and dissolve it in 10 mL of a suitable solvent (e.g.,

acetonitrile or methanol) in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the primary stock solution to cover the desired concentration range for the calibration
curve.

Sample Preparation and Fortification

The following is a generalized procedure for soil samples. Modifications may be necessary for

other matrices.

Extraction: Weigh 10 g of the soil sample into a centrifuge tube. Add 20 mL of acetonitrile
and vortex for 1 minute.

Internal Standard Spiking: Spike the sample with a known amount of Carfentrazone-ethyl-d5
working solution to achieve a final concentration within the linear range of the instrument.

Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride, vortex
immediately for 1 minute, and then centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take a 1 mL aliquot of the supernatant
and transfer it to a d-SPE tube containing 150 mg of anhydrous magnesium sulfate and 50
mg of PSA (primary secondary amine). Vortex for 30 seconds and centrifuge at 10000 rpm
for 5 minutes.

Final Solution: Filter the supernatant through a 0.22 um syringe filter into an autosampler vial
for LC-MS/MS analysis.
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LC-MS/MS Analysis

The following are typical parameters that can be adapted for specific instrumentation.

Parameter

Typical Value

LC Column

C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 2.6 um)

Mobile Phase A

Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B

Methanol with 0.1% formic acid and 5 mM

ammonium formate

Start with 10% B, ramp to 90% B over 8

Gradient minutes, hold for 2 minutes, and return to initial
conditions.

Flow Rate 0.3 mL/min

Injection Volume 5puL

lonization Mode

Electrospray lonization (ESI), Positive

MS/MS Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound Precursor lon (m/z)

Productlon 1 (m/z) Productlon 2 (m/z)

Carfentrazone-ethyl 412.0

[To be determined [To be determined

empirically] empirically]

Carfentrazone-ethyl-
ds

417.0

[To be determined [To be determined

empirically] empirically]

Note: The specific product ions for MRM transitions should be optimized by infusing a standard

solution of each analyte into the mass spectrometer.
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Analytical Workflow

The general workflow for using Carfentrazone-ethyl-d5 as an internal standard in a quantitative
analysis is depicted below.
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Caption: Analytical workflow for quantification using an internal standard.

Signaling Pathways and Mode of Action

Carfentrazone-ethyl is a pro-herbicide that is converted to its active form, carfentrazone, in
plants. Carfentrazone inhibits the enzyme protoporphyrinogen oxidase (PPO) in the chlorophyll
biosynthesis pathway. This inhibition leads to the accumulation of protoporphyrinogen IX,
which, in the presence of light and oxygen, causes rapid cell membrane disruption through the
formation of reactive oxygen species.
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Caption: Mode of action of Carfentrazone.

This technical guide provides a foundational understanding of the Carfentrazone-ethyl-d5
analytical standard for research and professional applications. For specific applications, further
method development and validation are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Carfentrazone-ethyl-d5: A Technical Guide for Analytical
Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15559564/docs#carfentrazone-ethyl-d5-a-technical-
guide-for-analytical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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